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Compound of Interest

Compound Name: Cy5.5-SE

Cat. No.: B1517145

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cy5.5-SE (Succinimidyl Ester) is a bright, far-red fluorescent dye commonly used for labeling
biomolecules containing primary amines, such as proteins, antibodies, and amine-modified
oligonucleotides. The succinimidyl ester moiety reacts with primary amines under mild basic
conditions to form a stable amide bond. Proper preparation and storage of Cy5.5-SE stock
solutions are critical for maintaining the reactivity of the dye and ensuring successful,
reproducible conjugation experiments. This document provides a detailed protocol for the
dissolution and storage of Cy5.5-SE stock solutions.

Key Data and Properties

A summary of the essential quantitative data for Cy5.5-SE is presented in the table below.
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Property Value Reference

Varies by salt form, typically

Molecular Weight
~1200 g/mol
Excitation Maximum (Aex) ~675 nm [1]
Emission Maximum (Aem) ~694 nm [1]
Anhydrous Dimethyl Sulfoxide
Recommended Solvent (DMSO) or Dimethylformamide

(DMF)

Recommended Stock
) 10 mg/mL or 10 mM
Concentration

) -20°C, desiccated and
Storage of Solid Dye )
protected from light

-20°C in single-use aliquots,
Storage of Stock Solution protected from light and

moisture

Short-term Stock Solution

N Up to 1-2 months
Stability at -20°C

Long-term Stock Solution

- Up to 6 months
Stability at -80°C

Experimental Protocol: Preparation of Cy5.5-SE
Stock Solution

This protocol details the steps for dissolving and storing Cy5.5-SE. The N-hydroxysuccinimide
(NHS) ester is sensitive to moisture, which can lead to hydrolysis and inactivation of the dye.
Therefore, it is crucial to use anhydrous solvents and proper handling techniques to minimize
exposure to water.

Materials:

e Cy5.5-SE, solid
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Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)
Microcentrifuge tubes

Pipettes and tips

Vortex mixer

Argon or Nitrogen gas (optional)

Procedure:

Equilibration of Dye: Before opening, allow the vial of Cy5.5-SE to warm to room
temperature for at least 20 minutes. This prevents condensation of atmospheric moisture
onto the solid dye, which can cause hydrolysis.

Solvent Addition: Add the appropriate volume of anhydrous DMSO or DMF to the vial of
Cy5.5-SE to achieve the desired stock concentration (e.g., 10 mg/mL or 10 mM). It is
recommended to prepare the dye solution immediately before use as the reactive NHS ester
is not very stable in solution.

Dissolution: Vortex the vial briefly to ensure the dye is completely dissolved. If necessary,
gentle sonication can be used to aid dissolution.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the dye, it is highly
recommended to aliquot the stock solution into single-use microcentrifuge tubes. The volume
of each aliquot should be appropriate for a single experiment.

Inert Gas Purge (Optional but Recommended): Before sealing the aliquots, you can purge
the headspace of each tube with an inert gas like argon or nitrogen. This displaces air and
moisture, further preserving the reactivity of the dye.

Storage: Store the aliquots at -20°C, protected from light. For longer-term storage (up to 6
months), -80°C is recommended.

Visualized Workflows and Reactions
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The following diagrams illustrate the experimental workflow for preparing the Cy5.5-SE stock
solution and the chemical reaction of the dye with a primary amine.

Workflow for Cy5.5-SE Stock Solution Preparation

Equilibrate Cy5.5-SE vial
to room temperature

revents condensation

Add anhydrous DMSO or DMF
to the desired concentration

Vortex or sonicate
to dissolve completely

@quuot into single-use tubes)

i

Store at -20°C or -80°C,
protected from light and moisture

Click to download full resolution via product page

Caption: Workflow for preparing Cy5.5-SE stock solution.
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Reaction of Cy5.5-SE with a Primary Amine

Cy5.5-SE Biomolecule-NH2
(Succinimidyl Ester) (e.g., Protein)

\}gH 8.3-8.5 OH 8.3-8.5

Cy5.5-Biomolecule Conjugate | N-hydroxysuccinimide
(Stable Amide Bond) (Byproduct)

Click to download full resolution via product page

Caption: Reaction of Cy5.5-SE with a primary amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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